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Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and spectral characterization of 4'-tert-Butoxyacetanilide, also known as N-(4-tert-

butoxyphenyl)acetamide. This document is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry. It includes a summary of

its physical and chemical properties, a detailed hypothetical experimental protocol for its

synthesis, and a collection of its spectral data. Currently, there is a notable lack of published

data on the specific biological activities and signaling pathways of this compound.

Chemical and Physical Properties
4'-tert-Butoxyacetanilide is an aromatic organic compound. It is an acetamide derivative with a

tert-butoxy substituent on the phenyl ring. The presence of the bulky tert-butyl group is

expected to influence its solubility, lipophilicity, and metabolic stability compared to its linear

isomer, 4'-butoxyacetanilide.
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Table 1: Physical and Chemical Properties of 4'-tert-Butoxyacetanilide

Property Value Source

IUPAC Name
N-(4-tert-

butoxyphenyl)acetamide
PubChem

Synonyms
4'-tert-Butoxyacetanilide, p-

(tert-Butoxy)acetanilide
PubChem

CAS Number 2109-73-1 ChemicalBook[1]

Molecular Formula C₁₂H₁₇NO₂ PubChem

Molecular Weight 207.27 g/mol PubChem

Appearance
White crystalline powder

(predicted)
-

Melting Point

100-114 °C (for the related

compound 4-

butoxyacetanilide)

Sigma-Aldrich[2]

Boiling Point Not available -

Solubility

Expected to be soluble in

organic solvents like

dichloromethane, ethyl

acetate, and methanol.

BenchChem[3]

Synthesis
While a specific detailed experimental protocol for the synthesis of 4'-tert-butoxyacetanilide is

not readily available in the reviewed literature, a plausible synthetic route can be derived from

standard organic chemistry principles and procedures for analogous compounds. A common

method for the synthesis of aryl ethers is the Williamson ether synthesis. However, due to the

tertiary nature of the butyl group, an alternative approach involving the tert-butylation of a

phenol is more likely to be successful. A patent for a related compound, N-(2,4-di-tert-butyl-5-

hydroxyphenyl)acetamide, describes the tert-butylation of N-(3-hydroxyphenyl)acetamide using

tert-butanol and a strong acid catalyst.[4]
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Hypothetical Experimental Protocol: Synthesis of 4'-tert-
Butoxyacetanilide
This protocol is a proposed method based on established chemical reactions for similar

compounds.

Reaction Scheme:

Reactants

4-Hydroxyacetanilide (Paracetamol)

+tert-Butanol

Conc. H₂SO₄ (catalyst)

4'-tert-Butoxyacetanilide Heat
Reaction

Click to download full resolution via product page

Figure 1: Proposed synthesis of 4'-tert-Butoxyacetanilide.

Materials:

4-Hydroxyacetanilide (Paracetamol)

tert-Butanol

Concentrated Sulfuric Acid (98%)

Dichloromethane (DCM)

Saturated Sodium Bicarbonate (NaHCO₃) solution
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Brine (saturated NaCl solution)

Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Apparatus for filtration

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve 4-hydroxyacetanilide (1 equivalent) in a suitable solvent such as

dichloromethane.

Addition of Reagents: To the stirred solution, add an excess of tert-butanol (e.g., 5-10

equivalents).

Catalyst Addition: Carefully and slowly add a catalytic amount of concentrated sulfuric acid to

the reaction mixture.

Reaction: Heat the mixture to reflux and maintain the temperature for several hours. Monitor

the progress of the reaction by Thin Layer Chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Carefully

neutralize the excess acid by washing the organic layer with a saturated solution of sodium

bicarbonate. Separate the organic layer and wash it with brine.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and remove the solvent under reduced pressure using a rotary

evaporator.
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Purification: The crude product can be purified by recrystallization from a suitable solvent

system (e.g., ethanol/water or ethyl acetate/hexane) or by column chromatography on silica

gel to yield pure 4'-tert-butoxyacetanilide.

Spectroscopic Data
The structural confirmation of 4'-tert-butoxyacetanilide relies on various spectroscopic

techniques.

Table 2: Spectroscopic Data for 4'-tert-Butoxyacetanilide

Technique Data Source

¹H NMR Predicted spectrum available. -

¹³C NMR Predicted spectrum available. -

IR Spectroscopy IR spectrum available. ChemicalBook[5]

Mass Spectrometry Predicted spectrum available. -

Nuclear Magnetic Resonance (NMR) Spectroscopy
While experimental NMR data is not readily available in the searched literature, a predicted ¹H

and ¹³C NMR spectrum can be inferred based on the structure.

¹H NMR: Expected signals would include a singlet for the acetyl methyl protons, a singlet for

the tert-butyl protons, and signals in the aromatic region corresponding to the protons on the

phenyl ring. The NH proton would likely appear as a broad singlet.

¹³C NMR: The spectrum would show characteristic peaks for the carbonyl carbon of the

amide, the quaternary and methyl carbons of the tert-butyl group, the acetyl methyl carbon,

and the aromatic carbons.

Infrared (IR) Spectroscopy
The IR spectrum of 4'-tert-butoxyacetanilide would exhibit characteristic absorption bands for

the N-H bond, the C=O bond of the amide, C-O stretching of the ether, and C-H bonds of the

aromatic ring and alkyl groups. An available IR spectrum confirms these features.[5]
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Biological Activity
There is a significant lack of published research on the specific biological activities of 4'-tert-

butoxyacetanilide. However, the broader class of acetamide derivatives has been shown to

exhibit a wide range of pharmacological effects, including anticancer, antimicrobial, antioxidant,

and anti-inflammatory activities.[6] A study on a related compound, N-(4-Tert-butylphenyl)-4-(3-

chloropyridin-2-yl) piperazine-1-carboxamide (BCTC), which is a potent TRPV1 antagonist,

suggests that molecules with the N-(4-tert-butylphenyl)acetamide scaffold may have interesting

biological properties.[7]

Proposed Experimental Workflow for Biological
Evaluation
Given the absence of data, a logical first step would be to screen 4'-tert-butoxyacetanilide for

various biological activities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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